Cas no 87109-08-8 (2-Pyridinamine, 5-(3-phenylpropyl)-)
87109-08-8 structure
Product Name:2-Pyridinamine, 5-(3-phenylpropyl)-
CAS No:87109-08-8
MF:C14H16N2
MW:212.290243148804
CID:659292
PubChem ID:20064340
Update Time:2025-04-19
2-Pyridinamine, 5-(3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine, 5-(3-phenylpropyl)-
- 5-(3-phenylpropyl)pyridin-2-amine
- DTXSID90602037
- SCHEMBL9878468
- 87109-08-8
-
- Inchi: 1S/C14H16N2/c15-14-10-9-13(11-16-14)8-4-7-12-5-2-1-3-6-12/h1-3,5-6,9-11H,4,7-8H2,(H2,15,16)
- InChI Key: ZDAAXUPUUHUFAP-UHFFFAOYSA-N
- SMILES: N1C(=CC=C(C=1)CCCC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 212.131348519g/mol
- Monoisotopic Mass: 212.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 38.9Ų
2-Pyridinamine, 5-(3-phenylpropyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
87109-08-8 (2-Pyridinamine, 5-(3-phenylpropyl)-) Related Products
- 19842-07-0(5-Ethylpyridin-2-amine)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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